Cas no 682323-77-9 (Hydroxyzine Acetic Acid)

• Product Name: Hydroxyzine Acetic Acid
• CAS No: 682323-77-9
• MF: C₂₃H₂₉ClN₂O₄
• MW: 432.940365552902
• CID: 1081024
• PubChem ID: 3068854
• Update Time: 2025-11-02

Hydroxyzine Acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[2-[2-[4-[(4- chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]ethoxy]-
• [2-(2-{4-[(4-Chlorophenyl)(phenyl)methyl]-1-piperazinyl}ethoxy)et hoxy]acetic acid
• Hydroxyzine Acetic Acid
• 2-[2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]ethoxy]acetic acid
• Cetirizine dihydrochloride impurity E [EP]
• A902227
• CETIRIZINE DIHYDROCHLORIDE IMPURITY E [EP IMPURITY]
• CS-0166219
• 682323-77-9
• SCHEMBL2058756
• 2-(2-(2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid
• Ethoxycetirizine
• UNII-S9EW59C6GN
• (+/-)-2-(2-(2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid
• S9EW59C6GN
• Cetirizine impurity E
• Hydroxyzine Acetic Acid Hydrochloride Salt
• 2-(2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid (Cetirizine Impurity
• 2-(2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid
• Q27289080
• (RS)-2-(2-(2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid
• Acetic acid,[2-[2-[4-[(4-chlorophenyl)phenylmethyl]-,1-piperazinyl]ethoxy]ethoxy]-
• Cetirizine dihydrochloride specified impurity E [EP]
• Acetic acid, 2-(2-(2-(4-((4-chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)ethoxy)-

• Inchi： 1S/C23H29ClN2O4/c24-21-8-6-20(7-9-21)23(19-4-2-1-3-5-19)26-12-10-25(11-13-26)14-15-29-16-17-30-18-22(27)28/h1-9,23H,10-18H2,(H,27,28)
• InChI Key： AIOFDOGAYXDHHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(CCOCCOCC(=O)O)CC1

Computed Properties

• Exact Mass: 432.1815851g/mol
• Monoisotopic Mass: 432.1815851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.2Ų

Hydroxyzine Acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Hydroxyzine Acetic Acid

Hydroxyzine Acetic Acid (CAS No. 682323-77-9): A Comprehensive Overview

Hydroxyzine Acetic Acid (CAS No. 682323-77-9) is a derivative of hydroxyzine, a well-known antihistamine with additional anxiolytic properties. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications. The acetic acid moiety in Hydroxyzine Acetic Acid enhances its solubility and bioavailability, making it a promising candidate for various medical formulations.

The chemical structure of Hydroxyzine Acetic Acid includes a piperazine ring, which is common in many psychotropic drugs. This structural feature contributes to its ability to interact with histamine receptors and other neurotransmitter systems. Researchers are particularly interested in its potential to treat conditions like anxiety disorders, allergic reactions, and pruritus. The compound's mechanism of action involves blocking H1 receptors, which reduces the effects of histamine in the body.

One of the most searched questions about Hydroxyzine Acetic Acid is its safety profile. Studies indicate that it has a favorable side effect profile compared to other antihistamines, with fewer reports of sedation or cognitive impairment. This makes it a preferred choice for patients who require long-term treatment. Additionally, its anti-inflammatory properties are being explored for conditions like eczema and dermatitis, which are currently trending topics in dermatology.

The pharmaceutical industry is increasingly focusing on Hydroxyzine Acetic Acid due to its versatility. It can be formulated into tablets, syrups, and even topical creams. This flexibility addresses the growing demand for personalized medicine, a hot topic in healthcare today. Moreover, its compatibility with other drugs makes it a valuable component in combination therapies, which are gaining traction for treating complex conditions like chronic urticaria.

Another area of interest is the cost-effectiveness of Hydroxyzine Acetic Acid. With healthcare costs rising globally, affordable treatment options are in high demand. This compound offers a balance between efficacy and affordability, making it accessible to a broader patient population. Its synthesis process is also relatively straightforward, which contributes to lower production costs.

Recent advancements in drug delivery systems have further boosted the relevance of Hydroxyzine Acetic Acid. Nanotechnology-based delivery methods, for instance, are being tested to enhance its absorption and reduce dosing frequency. This aligns with the current trend toward sustained-release formulations, which improve patient compliance and outcomes.

In summary, Hydroxyzine Acetic Acid (CAS No. 682323-77-9) is a multifaceted compound with wide-ranging applications in modern medicine. Its unique properties, combined with ongoing research, position it as a key player in the future of antihistamine and anxiolytic therapies. As the pharmaceutical landscape evolves, this compound is likely to remain at the forefront of innovation.